Cas no 1951440-89-3 (4-Fluoro-1H-pyrazole Hydrochloride)

• Product Name: 4-Fluoro-1H-pyrazole Hydrochloride
• CAS No: 1951440-89-3
• MF: C₃H₄ClFN₂
• MW: 122.52866268158
• MDL: MFCD29035124
• CID: 4632843
• PubChem ID: 118992218
• Update Time: 2025-06-08

4-Fluoro-1H-pyrazole Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-FLUORO-1H-PYRAZOLE HCL(WX639012S1)
• 4-fluoro-1H-pyrazole hydrochloride
• CS-0079969
• MFCD29035124
• 4-Fluoro-1H-pyrazolehydrochloride
• 1951440-89-3
• 4-Fluoro-1H-pyrazole HCl
• AKOS027334390
• AS-43229
• DB-154140
• 4-fluoro-1H-pyrazole;hydrochloride
• 4-Fluoro-1H-pyrazole Hydrochloride

• MDL： MFCD29035124
• Inchi： 1S/C3H3FN2.ClH/c4-3-1-5-6-2-3;/h1-2H,(H,5,6);1H
• InChI Key： RFKLROZLTZSJPV-UHFFFAOYSA-N
• SMILES： FC1=CNN=C1.Cl

Computed Properties

• Exact Mass: 122.0047040g/mol
• Monoisotopic Mass: 122.0047040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 48.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-Fluoro-1H-pyrazole Hydrochloride

Research Brief on 4-Fluoro-1H-pyrazole Hydrochloride (CAS: 1951440-89-3): Recent Advances and Applications

In recent years, the compound 4-Fluoro-1H-pyrazole Hydrochloride (CAS: 1951440-89-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its fluorine-substituted pyrazole core, has demonstrated versatile applications in drug discovery, medicinal chemistry, and agrochemical development. The unique structural and electronic properties of 4-Fluoro-1H-pyrazole Hydrochloride make it a valuable building block for the synthesis of biologically active molecules, particularly in the design of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the role of 4-Fluoro-1H-pyrazole Hydrochloride as a key intermediate in the synthesis of novel JAK2 inhibitors. The researchers utilized a multi-step synthetic route, incorporating the compound at a critical stage to introduce the fluorine moiety, which significantly enhanced the binding affinity and selectivity of the resulting inhibitors. The study reported a 40% improvement in inhibitory activity compared to non-fluorinated analogs, highlighting the importance of this compound in optimizing drug efficacy.

Another significant advancement was reported in the field of antimicrobial research, where 4-Fluoro-1H-pyrazole Hydrochloride was employed as a precursor for the development of next-generation quinolone derivatives. A research team from the University of Cambridge demonstrated that the fluorine atom at the 4-position of the pyrazole ring played a crucial role in enhancing the compounds' ability to penetrate bacterial cell membranes. This property led to a marked increase in activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) as low as 0.5 μg/mL.

In the agrochemical sector, 4-Fluoro-1H-pyrazole Hydrochloride has shown promise as a building block for novel fungicides. A 2024 patent application by a leading agrochemical company detailed its use in creating pyrazole-carboxamide derivatives with exceptional activity against Botrytis cinerea and Fusarium species. The incorporation of the fluorine atom was found to improve both the systemic movement within plants and the environmental stability of the compounds, addressing two major challenges in crop protection chemistry.

From a synthetic chemistry perspective, recent methodological improvements have enhanced the accessibility of 4-Fluoro-1H-pyrazole Hydrochloride. A paper in Organic Process Research & Development (2023) described a novel continuous-flow synthesis approach that increased yield from 68% to 92% while reducing reaction time from 12 hours to just 45 minutes. This advancement is particularly significant for scaling up production to meet growing industrial demand.

Looking forward, the unique properties of 4-Fluoro-1H-pyrazole Hydrochloride continue to inspire innovative applications across multiple domains of chemical biology. Current research directions include its potential in PET radiotracer development (where the fluorine-18 isotope can be incorporated) and as a scaffold for covalent inhibitors targeting cysteine residues in disease-relevant proteins. As synthetic methodologies improve and our understanding of structure-activity relationships deepens, this compound is poised to remain at the forefront of medicinal chemistry innovation in the coming years.